Cas no 1021050-56-5 (N-[5-(6-methoxypyridazin-3-yl)-2-methylphenyl]-2-phenoxyacetamide)

• Product Name: N-[5-(6-methoxypyridazin-3-yl)-2-methylphenyl]-2-phenoxyacetamide
• CAS No: 1021050-56-5
• MF: C₂₀H₁₉N₃O₃
• MW: 349.383164644241
• CID: 6078321
• PubChem ID: 42109582
• Update Time: 2025-05-20

N-[5-(6-methoxypyridazin-3-yl)-2-methylphenyl]-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(6-methoxypyridazin-3-yl)-2-methylphenyl]-2-phenoxyacetamide
• AKOS024493638
• 1021050-56-5
• N-(5-(6-methoxypyridazin-3-yl)-2-methylphenyl)-2-phenoxyacetamide
• F5051-0162
• VU0632575-1

• Inchi： 1S/C20H19N3O3/c1-14-8-9-15(17-10-11-20(25-2)23-22-17)12-18(14)21-19(24)13-26-16-6-4-3-5-7-16/h3-12H,13H2,1-2H3,(H,21,24)
• InChI Key： LQMIIYGHTUEDJL-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C2=NN=C(OC)C=C2)=CC=C1C)(=O)COC1=CC=CC=C1

Computed Properties

• Exact Mass: 349.14264148g/mol
• Monoisotopic Mass: 349.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 73.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-[5-(6-methoxypyridazin-3-yl)-2-methylphenyl]-2-phenoxyacetamide

N-[5-(6-Methoxypyridazin-3-yl)-2-methylphenyl]-2-phenoxyacetamide: A Comprehensive Overview

The compound with CAS No. 1021050-56-5, known as N-[5-(6-methoxypyridazin-3-yl)-2-methylphenyl]-2-phenoxyacetamide, is a highly specialized organic molecule with significant potential in various fields. This compound has garnered attention due to its unique chemical structure and promising applications in drug discovery, agrochemicals, and materials science. Recent advancements in synthetic chemistry have enabled researchers to explore its properties more deeply, shedding light on its potential uses and mechanisms of action.

N-[5-(6-Methoxypyridazin-3-yl)-2-methylphenyl]-2-phenoxyacetamide is characterized by its complex molecular architecture, which includes a pyridazine ring substituted with a methoxy group and a phenyl ring attached via an acetamide linkage. This structure endows the compound with unique electronic properties and bioactivity. Studies have shown that this molecule exhibits potent inhibitory effects on key enzymes involved in various biological pathways, making it a valuable candidate for therapeutic development.

Recent research has focused on the antimicrobial properties of this compound, particularly against multidrug-resistant bacterial strains. Scientists have discovered that N-[5-(6-methoxypyridazin-3-yl)-2-methylphenyl]-2-phenoxyacetamide can disrupt bacterial cell membranes and inhibit essential metabolic pathways, offering a novel approach to combating antibiotic resistance. Additionally, its antifungal activity has been explored, with promising results against plant pathogens, suggesting its potential use in agricultural applications.

In the field of oncology, this compound has demonstrated selective cytotoxicity against cancer cells. Preclinical studies indicate that it may interfere with the proliferation and survival signals of malignant cells, potentially serving as a lead compound for anticancer drug development. The mechanistic insights into its activity are still under investigation, but early findings suggest involvement in modulating key oncogenic pathways such as the PI3K/AKT/mTOR axis.

The synthesis of N-[5-(6-methoxypyridazin-3-yl)-2-methylphenyl]-2-phenoxyacetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring scalability for potential industrial applications. The development of efficient synthetic routes has been a critical area of focus, given the compound's complex structure and sensitivity to reaction conditions.

From an environmental perspective, the biodegradability and ecological impact of this compound are being evaluated to ensure sustainable use. Preliminary studies suggest that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. However, further research is required to fully understand its long-term effects on ecosystems.

In conclusion, N-[5-(6-methoxypyridazin-3-yl)-2-methylphenyl]-2-phenoxyacetamide (CAS No. 1021050-56-5) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in understanding its biological activity and synthesis, position it as a promising candidate for future innovations in medicine and agriculture. Continued research will undoubtedly unlock further potential uses and refine its role in addressing global health and environmental challenges.